Cas no 579-52-2 (Benzoicacid, 4-(hydroxyphenylmethyl)-)

• Product Name: Benzoicacid, 4-(hydroxyphenylmethyl)-
• CAS No: 579-52-2
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• CID: 387071
• PubChem ID: 236361
• Update Time: 2025-04-19

Benzoicacid, 4-(hydroxyphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 4-(hydroxyphenylmethyl)-
• 4-[hydroxy(phenyl)methyl]benzoic acid
• AC1L5WFR
• AC1Q5TVN
• AR-1F9898
• CTK1H5084
• NSC38788
• NSC-38788
• NSC401150
• SureCN5510121
• DTXSID40284746
• 4-carboxybenzhydrol
• NXWZDRGHHRXEGE-UHFFFAOYSA-N
• 579-52-2
• J-500041
• (+)-4-(Hydroxyphenylmethyl)benzoic acid
• SCHEMBL5510121
• 4-(Hydroxy(phenyl)methyl)benzoic acid
• NSC-401150

• Inchi： 1S/C14H12O3/c15-13(10-4-2-1-3-5-10)11-6-8-12(9-7-11)14(16)17/h1-9,13,15H,(H,16,17)
• InChI Key： NXWZDRGHHRXEGE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 228.07866
• Monoisotopic Mass: 228.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53